N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C17H19NO3/c1-20-10-11-21-16-9-5-8-15(13-16)18-17(19)12-14-6-3-2-4-7-14/h2-9,13H,10-12H2,1H3,(H,18,19)
• InChI Key: FRWNEMMEQYNNDQ-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=CC(=C1)NC(=O)CC2=CC=CC=C2

Description

N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide, also known as MPA, is a chemical compound that has been widely studied for its potential use in scientific research. MPA is a member of the class of compounds known as phenylacetamides, and it has been investigated for its potential use in a variety of research applications due to its unique properties.

Mechanism of Action

The exact mechanism of action of N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and acetylcholine. This modulation is thought to enhance cognitive function and improve memory formation.
Biochemical and Physiological Effects:
N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide has been shown to have a number of biochemical and physiological effects in animal studies. These effects include increased levels of dopamine and acetylcholine in the brain, as well as increased levels of certain neurotrophic factors that promote the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide in scientific research is its ability to enhance cognitive function and memory formation, which can be useful in a variety of experimental settings. However, one limitation of using N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide is that its effects may vary depending on the species being studied, and more research is needed to fully understand its potential applications.

Future Directions

There are several potential future directions for research on N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide. One area of interest is the potential use of N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide and to identify other potential applications for this compound in scientific research.

Synthesis Methods

The synthesis of N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide can be achieved through several different methods, including the reaction of 2-phenylacetic acid with 3-(2-methoxyethoxy)aniline in the presence of a catalyst. This reaction results in the formation of N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide, which can be purified through various methods, such as recrystallization or chromatography.

Scientific Research Applications

N-[3-(2-methoxyethoxy)phenyl]-2-phenylacetamide has been widely studied for its potential use in scientific research, particularly in the field of neuroscience. It has been investigated for its potential use as a cognitive enhancer, as well as for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease.